Cas no 40689-35-8 (Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester)

• Product Name: Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester
• CAS No: 40689-35-8
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 327077
• PubChem ID: 2737442
• Update Time: 2025-06-06

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester
• ETHYL 3,5-DICHLORO-4-PROPOXYBENZOATE
• 40689-35-8
• DTXSID30372065
• 3,5-dichloro-4-propoxybenzoic acid ethyl ester
• MFCD01765356
• E89598
• 1H-Pyrrole-1-carboxylic acid, 2-(trimethylsilyl)-, 1,1-dimethylethyl ester
• ethyl 3,5-dichloro-4-propoxy-benzoate
• FT-0626009
• CS-0190892
• A825239

• Inchi： 1S/C12H14Cl2O3/c1-3-5-17-11-9(13)6-8(7-10(11)14)12(15)16-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： BAPOVASVXQHTOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=C(C=1OCCC)Cl

Computed Properties

• Exact Mass: 276.03200
• Monoisotopic Mass: 276.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 366.5°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.52
• PSA: 35.53000
• LogP: 3.95890

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：